Cas no 14049-06-0 (D-Glucose-5-C-t)

D-Glucose-5-C-t structure
D-Glucose-5-C-t structure
Product Name:D-Glucose-5-C-t
CAS No:14049-06-0
MF:C6H12O6
MW:182.163992166519
CID:150716
PubChem ID:166991
Update Time:2025-04-19

D-Glucose-5-C-t Chemical and Physical Properties

Names and Identifiers

    • D-Glucose-5-C-t
    • D-[5-3H]GLUCOSE
    • (5,6-dihydroxy-indol-3-yl)-acetic acid
    • < 5,6-Dihydroxy-indolyl-(3)> -essigsaeure
    • < 5-3H> -D-Glucose
    • 1H-Indole-3-acetic acid, 5,6-dihydroxy-
    • AG-G-55828
    • CTK1H7218
    • GLUCOSE, D-, [5-3H(N)]
    • 14049-06-0
    • (C~5~-~3~H)Hexose
    • DTXSID60930859
    • D-(5-3H) Glucose
    • (2R,3S,4R,5R)-2,3,4,5,6-pentahydroxy-5-tritiohexanal
    • D-(5-3H)Glucose
    • Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i4T
    • InChI Key: GZCGUPFRVQAUEE-CPMQAFPASA-N
    • SMILES: O[C@H]([C@@]([3H])(CO)O)[C@@H]([C@H](C=O)O)O

Computed Properties

  • Exact Mass: 182.072
  • Monoisotopic Mass: 182.072
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.9
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Boiling Point: 527.1 °C at 760 mmHg
  • Flash Point: 286.7 °C
  • PSA: 118.22000
  • LogP: -3.37880
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